3-cyanocyclobutyl methanesulfonate, Mixture of diastereomers
Overview
Description
Synthesis Analysis
There are several methods that can be used to synthesize 3-cyanocyclobutyl methanesulfonate. One method involves the reaction of 3-bromocyclobutanone with potassium cyanate followed by the reaction of the resulting intermediate with sodium methanesulfonate. Another method involves the redox reaction between the 3-cyanocyclobutanone and methanesulfonic acid. The resulting product is then subjected to chromatographic purification to isolate the diastereomers.Molecular Structure Analysis
The molecular structure of 3-cyanocyclobutyl methanesulfonate is a mixture of diastereomers with the molecular formula C6H9NO3S. Diastereomers are stereoisomers that are not related as object and mirror image and are not enantiomers . Unlike enantiomers which are mirror images of each other and non-superimposable, diastereomers are not mirror images of each other and non-superimposable .Chemical Reactions Analysis
Structurally Divergent Reactions on Racemic Mixtures (SDRRMs) utilise an enantiomeric mixture to produce two distinct chemical entities . This type of reaction contrasts the predictable formation of diastereomers when two chiral entities react . SDRRM produces chemical species that are either structural isomers or non-isomeric .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyanocyclobutyl methanesulfonate involves the reaction of cyclobutylmethanol with cyanogen bromide followed by treatment with methanesulfonyl chloride.", "Starting Materials": [ "Cyclobutylmethanol", "Cyanogen bromide", "Methanesulfonyl chloride", "Sodium carbonate", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve cyclobutylmethanol in diethyl ether and add sodium carbonate to the solution.", "Step 2: Add cyanogen bromide to the solution and stir for several hours at room temperature.", "Step 3: Filter the mixture and wash the solid with diethyl ether.", "Step 4: Dissolve the solid in methylene chloride and add methanesulfonyl chloride dropwise.", "Step 5: Stir the mixture for several hours at room temperature.", "Step 6: Wash the mixture with water and extract the organic layer with diethyl ether.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain a mixture of diastereomers of 3-cyanocyclobutyl methanesulfonate." ] } | |
CAS RN |
1544741-02-7 |
Molecular Formula |
C6H9NO3S |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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